3-cyclopropyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine

• Molecular Formula: C14H22ClN5
• Molecular Weight: 295.81 g/mol
• IUPAC Name: 5-cyclopropyl-2-methyl-N-[(2-propan-2-ylpyrazol-3-yl)methyl]pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C14H21N5.ClH/c1-10(2)19-12(6-7-16-19)9-15-14-8-13(11-4-5-11)17-18(14)3;/h6-8,10-11,15H,4-5,9H2,1-3H3;1H
• InChI Key: PAVWWVMRIKGBGO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=CC=N1)CNC2=CC(=NN2C)C3CC3.Cl

Description

This product is the chemical compound 3-cyclopropyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine, provided for research purposes. It has a molecular formula of C14H22ClN5 and a molecular weight of 295.8110 g/mol . The compound is a complex molecule featuring a pyrazole core, which is a privileged structure in medicinal chemistry known for its ability to participate in hydrogen bonding and dipole-dipole interactions . Its structure is further modified with a cyclopropyl substituent and an N-isopropyl group, which can influence the molecule's metabolic stability and binding affinity to biological targets. The presence of a methylene bridge connecting two substituted pyrazole rings suggests its potential application as a building block for the synthesis of more complex molecules or as a core scaffold in drug discovery efforts. Pyrazole derivatives are extensively investigated for their pharmacological properties and are commonly found in compounds studied as kinase inhibitors , making this a valuable compound for probing biological pathways. This product is intended for research applications in chemical biology and drug discovery. It is strictly For Research Use Only. Not intended for human or animal diagnostic or therapeutic use.

Preparation Methods

Structural Overview and Synthetic Challenges

Molecular Architecture

The target compound features two pyrazole rings: one substituted with a cyclopropyl group at position 3 and a methyl group at position 1, and the other bearing an isopropyl group at position 1 and a methylene-linked amine at position 5. This arrangement introduces steric hindrance and electronic effects that complicate traditional coupling reactions.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₅H₂₂N₆
Molecular Weight	286.38 g/mol
IUPAC Name	3-cyclopropyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine
Canonical SMILES	CC1=NN=C(C2CC2)C(=C1)NCC3=CC=NN3C(C)C

Synthetic Routes and Methodologies

Alkylation of 5-Aminopyrazole Derivatives

A foundational approach involves the alkylation of 3-cyclopropyl-1-methyl-1H-pyrazol-5-amine with (1-isopropyl-1H-pyrazol-5-yl)methyl bromide. This two-step process utilizes:

• Step 1 : Synthesis of (1-isopropyl-1H-pyrazol-5-yl)methanol via reduction of the corresponding ester using lithium aluminum hydride (LiAlH₄) in tetrahydrofuran (THF) at 0–5°C.
• Step 2 : Bromination with phosphorus tribromide (PBr₃) in dichloromethane (DCM), followed by alkylation of the amine under basic conditions (K₂CO₃, DMF, 80°C).

Yield Optimization :

• Solvent polarity significantly impacts reaction efficiency. Dimethylformamide (DMF) achieves 78% yield compared to 52% in acetonitrile due to improved nucleophilicity of the amine.
• Catalytic iodine (5 mol%) enhances bromide displacement rates, reducing reaction time from 24 h to 8 h.

Reductive Amination Pathway

An alternative route employs reductive amination between 3-cyclopropyl-1-methyl-1H-pyrazol-5-carbaldehyde and (1-isopropyl-1H-pyrazol-5-yl)methanamine:

Reaction Conditions :

• Sodium cyanoborohydride (NaBH₃CN) in methanol at pH 5 (acetic acid buffer).
• Room temperature, 12 h, under nitrogen atmosphere.

Advantages :

• Avoids hazardous alkyl halides.
• Yields 65–70% with minimal byproducts.

Cyclization Strategies

For substrates requiring in situ pyrazole formation, cyclocondensation of hydrazines with β-keto esters or nitriles is employed:

Example Protocol :

• React cyclopropylacetonitrile with methyl hydrazinecarboxylate in ethanol at reflux (78°C) to form the pyrazole core.
• Subsequent N-methylation using methyl iodide (CH₃I) and potassium tert-butoxide (t-BuOK).

Critical Parameters :

• Excess hydrazine (1.5 equiv) prevents dimerization.
• Temperature control (<80°C) avoids decomposition of the cyclopropyl group.

Industrial-Scale Production and Process Optimization

Continuous Flow Reactor Systems

Industrial synthesis leverages continuous flow technology to enhance reproducibility:

Key Features :

• Reactor Type : Microtubular reactor with 0.5 mm internal diameter.
• Residence Time : 15 min at 120°C.
• Throughput : 1.2 kg/h with 85% yield.

Table 2: Comparative Batch vs. Continuous Flow Yields

Parameter	Batch Reactor	Continuous Flow
Yield (%)	72	85
Purity (%)	92	98
Solvent Consumption (L/kg)	45	28

Green Chemistry Innovations

Recent advances emphasize solvent recycling and catalyst recovery:

• Ionic Liquid Catalysis : [BMIM][BF₄] enables six reuse cycles without significant activity loss, reducing waste by 40%.
• Aqueous Workup : Substituting DCM with ethyl acetate/water systems decreases environmental toxicity.

Characterization and Quality Control

Spectroscopic Validation

• ¹H NMR (400 MHz, CDCl₃): δ 7.45 (s, 1H, pyrazole-H), 4.25 (d, J=6 Hz, 2H, CH₂), 3.90 (s, 3H, N-CH₃), 1.45 (m, 1H, cyclopropyl), 1.30 (d, J=7 Hz, 6H, isopropyl).
• IR (KBr): 3280 cm⁻¹ (N-H stretch), 1605 cm⁻¹ (C=N pyrazole).

Chromatographic Purity Standards

• HPLC : C18 column, 80:20 acetonitrile/water, 1 mL/min, retention time = 6.8 min.
• Acceptance Criteria : ≥99.0% purity for pharmaceutical-grade material.

Chemical Reactions Analysis

Types of Reactions

• Oxidation

Biological Activity

3-Cyclopropyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine (CAS No. 1856035-41-0) is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, efficacy in various biological assays, and relevant case studies.

Property	Value
Molecular Formula	C14H22ClN5
Molecular Weight	295.82 g/mol
CAS Number	1856035-41-0
Solubility	Very soluble in water
Log P	0.85

The biological activity of this compound primarily stems from its interaction with various biological targets, including enzymes and receptors involved in inflammation and microbial resistance. The pyrazole moiety is particularly significant as it has been associated with various pharmacological effects, including anti-inflammatory and antimicrobial activities.

Antimicrobial Activity

Recent studies have demonstrated that pyrazole derivatives exhibit moderate antimicrobial activity against several pathogens. For instance, compounds structurally similar to 3-cyclopropyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine have shown minimum inhibitory concentrations (MIC) against bacteria such as Staphylococcus aureus and Escherichia coli in the range of 250 µg/mL .

Anti-inflammatory Activity

The compound has also been evaluated for its anti-inflammatory properties. In vitro assays indicated that derivatives with a similar structure inhibited the production of pro-inflammatory cytokines such as TNFα and IL-6, suggesting potential applications in treating inflammatory diseases . Specifically, IC50 values for related compounds ranged from 0.1 to 1 µM, indicating potent activity against inflammatory pathways .

Case Studies

Case Study 1: Antimicrobial Efficacy
A study conducted on a series of pyrazole derivatives reported that the compound exhibited significant antibacterial properties against Bacillus subtilis and Candida albicans, with IC50 values comparable to established antimicrobial agents. The results suggested that modifications to the pyrazole ring could enhance the efficacy against resistant strains .

Case Study 2: Anti-inflammatory Potential
In a controlled experiment assessing the anti-inflammatory effects, 3-cyclopropyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine was tested on human chondro-sarcoma cell lines. The compound demonstrated an IC50 value of approximately 820 nM for IL-6 production inhibition, showcasing its potential as a therapeutic agent for conditions like osteoarthritis .

Scientific Research Applications

Chemical Properties and Structure

The compound's molecular formula is $C_{14}H_{22}ClN_5$ with a molecular weight of approximately 295.81 g/mol. Its structure features a pyrazole core, which is significant in various biological activities. The presence of the cyclopropyl and isopropyl groups contributes to its unique pharmacological profile.

Antimicrobial Activity

Research indicates that pyrazole derivatives, including 3-cyclopropyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine, exhibit antimicrobial properties. A study highlighted the effectiveness of similar pyrazole compounds against various strains of bacteria and fungi, including Staphylococcus aureus and Candida albicans, demonstrating moderate antimicrobial activity with minimum inhibitory concentrations (MIC) around 250 µg/mL .

Anti-inflammatory Effects

The compound has shown promise in anti-inflammatory applications. Pyrazole derivatives have been evaluated for their ability to inhibit pro-inflammatory cytokines such as IL-17 and TNFα. Certain analogs have displayed IC50 values in the low micromolar range, indicating their potential as anti-inflammatory agents . This suggests that 3-cyclopropyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine could be explored further for treating inflammatory diseases.

Cancer Therapeutics

Pyrazole-based compounds are being investigated for their role as inhibitors in cancer pathways, particularly targeting the RAS/RAF/MEK/ERK-MAPK signaling cascade. These pathways are crucial in cancer cell proliferation and survival. Some derivatives have shown significant inhibitory activity against key kinases involved in these pathways, suggesting that 3-cyclopropyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine may have potential as an anticancer agent .

Case Study 1: Structure–Activity Relationship Analysis

A comprehensive study analyzed various pyrazole derivatives to establish a structure–activity relationship (SAR). The findings indicated that modifications at specific positions on the pyrazole ring could enhance biological activity against certain targets. This research provides a foundation for optimizing the chemical structure of 3-cyclopropyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine for improved efficacy .

Case Study 2: In Vivo Efficacy Testing

In vivo studies have demonstrated the anti-fibrotic effects of related pyrazole compounds, showcasing their pharmacokinetic properties and low toxicity profiles. These findings support further exploration of 3-cyclopropyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-1-methyl-1H-pyrazol-5-amine in therapeutic settings, particularly for fibrotic diseases .

Comparison with Similar Compounds

Substituent Variations on the Pyrazole Core

The structural diversity of pyrazole-based amines is primarily driven by substituents on the aromatic rings and the amine linker. Key comparisons include:

Table 1: Substituent-Based Comparison

Compound Name	Substituents (Pyrazole 1 / Pyrazole 2)	Molecular Formula	Molecular Weight	Key Features
Target Compound	3-cyclopropyl, 1-methyl / 1-isopropyl	C₁₄H₂₁N₅	275.35	Conformationally rigid due to cyclopropyl; potential for enhanced binding
3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine	3-tert-butyl / 4-methoxybenzyl	C₁₆H₂₂N₃O	272.37	High yield (81%) via solvent-free reductive amination; lipophilic
N-Benzyl-3-cyclopropyl-1-methyl-1H-pyrazol-5-amine	3-cyclopropyl / benzyl	C₁₄H₁₈ClN₃	263.77	Chlorine substitution may enhance stability; lacks isopropyl group
N-Ethyl-1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine	3-pyridinyl / ethyl	C₁₀H₁₄N₄	202.25	Heteroaromatic pyridine enhances solubility; lower molecular weight
1-Methyl-N-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methyl}-1H-pyrazol-3-amine	3-trifluoromethyl / 1-methyl	C₁₀H₁₃F₃N₅	260.24	Electron-withdrawing CF₃ group; increased metabolic resistance

Key Observations :

• Cyclopropyl vs.
• Isopropyl vs. Benzyl/Pyridinyl : The isopropyl group balances steric hindrance and hydrophobicity, whereas benzyl and pyridinyl groups introduce π-π stacking capabilities .
• Electron-Withdrawing Groups : Trifluoromethyl-substituted analogs (e.g., ) exhibit enhanced metabolic stability but may reduce solubility.

Key Observations :

• The target compound’s synthesis likely follows reductive amination protocols similar to , avoiding intermediate isolation.
• Magnesium sulfate-assisted condensation (e.g., ) is efficient for moisture-sensitive reactions.